Cas no 512-04-9 (Diosgenin)

• Product name: Diosgenin
• CAS No: 512-04-9
• MF: C₂₇H₄₂O₃
• MW: 414.620588779449
• MDL: MFCD00016887
• CID: 37906
• PubChem ID: 24893501

Diosgenin Chemical and Physical Properties

Names and Identifiers

• Diosgenin
• HYDROXY-5-SPIROSTENE
• 3b-hydroxy-5-spirostene
• 3BETA-HYDROXY-5-SPIROSTENE
• 5,25R-SPIROSTEN-3BETA-OL
• 5,20-ALPHA, 22-ALPHA, 25D-SPIROSTEN-3-BETA-OL
• 5, 20, 22, 25D-SPIROSTEN-3-OL
• [25R]-5-SPIROSTEN-3BETA-OL
• Diosgenine
• DIOSGENIN (AS) PrintBack
• DIOSGENIN(SAPOGENIN)(P) PrintBack
• Spirost-5-en-3-ol,(3b,25R)-
• Wild Yam Extract Powder
• (25R)-5-Spirosten-3β-ol
• 3β-Hydroxy-5-spirostene
• DELTA 5,20A,22A,25D-SPIROSTEN-3BETA-OL
• Nitogenin
• (25R)-Spirost-5-en-3beta-ol
• [ "" ]
• 3β-hydroxy-5-spirostene; nitogenin
• K49P2K8WLX
• (25R)-spirost-5-en-3beta-diol
• (20R,25R)-Spirost-5-en-3beta-ol
• 22alpha-Spirost-5-en-3beta-ol
• SP 37
• (3beta,25R)-spirost-5-en-3-ol
• (25R)-5-Spirosten-3beta-ol
• nitrogen in
• Diosgenin,(S)
• (7S,8S,10S,13
• Diosgenine,95%

• MDL： MFCD00016887
• Inchi： 1S/C27H42O3/c1-16-7-12-27(29-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(28)8-10-25(18,3)21(20)9-11-26(22,24)4/h5,16-17,19-24,28H,6-15H2,1-4H3/t16-,17+,19+,20-,21+,22+,23+,24+,25+,26+,27-/m1/s1
• InChI Key： WQLVFSAGQJTQCK-VKROHFNGSA-N
• SMILES： O1[C@]2(C([H])([H])C([H])([H])[C@@]([H])(C([H])([H])[H])C([H])([H])O2)[C@@]([H])(C([H])([H])[H])[C@@]2([H])[C@]1([H])C([H])([H])[C@@]1([H])[C@]3([H])C([H])([H])C([H])=C4C([H])([H])[C@]([H])(C([H])([H])C([H])([H])[C@]4(C([H])([H])[H])[C@@]3([H])C([H])([H])C([H])([H])[C@@]12C([H])([H])[H])O[H]
• BRN： 0094582

Computed Properties

• Exact Mass: 414.313395g/mol
• Surface Charge: 0
• XLogP3: 5.7
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 414.313395g/mol
• Monoisotopic Mass: 414.313395g/mol
• Topological Polar Surface Area: 38.7Ų
• Heavy Atom Count: 30
• Complexity: 746
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Surface Charge: 0
• Molecular Weight: 414.6

Experimental Properties

• Color/Form: Powder
• Density: 1.0483 (rough estimate)
• Melting Point: 205.0 to 208.0 deg-C
• Boiling Point: 527.1°C at 760 mmHg
• Flash Point: 272.6 °C
• Refractive Index: 1.4700 (estimate)
• Solubility: chloroform: 20 mg/mL, clear, slightly yellow
• Water Partition Coefficient: Soluble in chloroform (50 mg/ml), ethanol (83 mg/ml at 25°C), water (<1 mg/ml at 25°C), DMSO (<1 mg/ml at 25°C), and methanol.
• PSA: 38.69000
• LogP: 5.71390
• Merck: 3295
• Specific Rotation: D25 -129° (c = 1.4 in CHCl3)
• Solubility: Soluble in petroleum ether, ethanol, chloroform and other organic solvents, insoluble in water

Diosgenin Security Information

• Hazard Statement： H302-H315-H319-H335
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37
• RTECS：WH1450000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Diosgenin Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Triterpenoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids